![molecular formula C13H9N3O3 B7911402 4-{6-Nitroimidazo[1,2-a]pyridin-2-yl}phenol](/img/structure/B7911402.png)
4-{6-Nitroimidazo[1,2-a]pyridin-2-yl}phenol
Cat. No. B7911402
M. Wt: 255.23 g/mol
InChI Key: FKWHXDDWWVEVJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08022207B2
Procedure details
432 mg (corresponding to 2.0 mmol) of 2-bromo-4′-hydroxyacetophenone and 279 mg (corresponding to 2.0 mmol) of 2-amino-5-nitropyridine were dissolved in 20 mL of acetonitrile. The resulting solution was refluxed in an oil bath at 110° C. for 6 hours. After the completion of the reaction, the reaction solution was cooled down to room temperature, and precipitates were filtered and recovered. The precipitates were washed with acetonitrile and dried under reduced pressure. The resulting crude crystals were suspended in a mixed solution of 8 mL of water and 8 mL of methanol. Then, about 8 mL of a saturated sodium hydrogencarbonate solution was added thereto, and the mixture was sonicated for 3 minutes using an ultrasonic washing machine. Precipitates were filtered and recovered from the resulting mixture, sufficiently washed with water, and dried under reduced pressure, to obtain 148 mg (corresponding to 0.580 mmol) of 2-(4′-hydroxyphenyl)-6-nitroimidazo[1,2-a]pyridine (FIG. 8, Step 2).
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][C:3]([C:5]1[CH:10]=[CH:9][C:8]([OH:11])=[CH:7][CH:6]=1)=O.[NH2:12][C:13]1[CH:18]=[CH:17][C:16]([N+:19]([O-:21])=[O:20])=[CH:15][N:14]=1>C(#N)C>[OH:11][C:8]1[CH:9]=[CH:10][C:5]([C:3]2[N:12]=[C:13]3[CH:18]=[CH:17][C:16]([N+:19]([O-:21])=[O:20])=[CH:15][N:14]3[CH:2]=2)=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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432 mg
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Type
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reactant
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Smiles
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BrCC(=O)C1=CC=C(C=C1)O
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Name
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|
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Quantity
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279 mg
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|
Type
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reactant
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Smiles
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NC1=NC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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20 mL
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|
Type
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solvent
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Smiles
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C(C)#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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After the completion of the reaction
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the reaction solution was cooled down to room temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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precipitates
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
were filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
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recovered
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WASH
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Type
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WASH
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|
Details
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The precipitates were washed with acetonitrile
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried under reduced pressure
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ADDITION
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Type
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ADDITION
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|
Details
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Then, about 8 mL of a saturated sodium hydrogencarbonate solution was added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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the mixture was sonicated for 3 minutes
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|
Duration
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3 min
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CUSTOM
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Type
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CUSTOM
|
|
Details
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Precipitates
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FILTRATION
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Type
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FILTRATION
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|
Details
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were filtered
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CUSTOM
|
Type
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CUSTOM
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|
Details
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recovered from the resulting mixture
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WASH
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Type
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WASH
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|
Details
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sufficiently washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OC1=CC=C(C=C1)C=1N=C2N(C=C(C=C2)[N+](=O)[O-])C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.58 mmol | |
| AMOUNT: MASS | 148 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 29% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
